Cas no 7403-03-4 ( )

• Product Name: &nbsp
• CAS No: 7403-03-4
• MF: C₂₆H₁₈
• MW: 330.421126842499
• CID: 978832
• PubChem ID: 343844
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1.2-Diphenyl-5.6-dihydrocyclopent< fg> acenaphthylen; 1,2-Diphenyl-5,6-dihydro-pyracylen; AC1L7Z8H; 1,2-Diphenyl-5,6-dihydropyracylen;
• NSC-400369
• NSC400369
• 7403-03-4
• DTXSID90322081
•  

• Inchi： 1S/C26H18/c1-3-7-17(8-4-1)24-21-15-13-19-11-12-20-14-16-22(26(21)23(19)20)25(24)18-9-5-2-6-10-18/h1-10,13-16H,11-12H2
• InChI Key： FMCAMRABRLZBOC-UHFFFAOYSA-N
• SMILES： C12C3=CC=C4C(C5C=CC=CC=5)=C(C5C=CC=CC=5)C(C=CC=1CC3)=C24

Computed Properties

• Exact Mass: 330.14094
• Monoisotopic Mass: 330.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.252
• Boiling Point: 486.9°C at 760 mmHg
• Flash Point: 244.9°C
• Refractive Index: 1.751
• PSA: 0